Cas no 34173-05-2 (1,2-Benzisoxazole-3-acetic acid, 5-hydroxy-, ethyl ester)

• Product Name: 1,2-Benzisoxazole-3-acetic acid, 5-hydroxy-, ethyl ester
• CAS No: 34173-05-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 1057773
• Update Time: 2023-11-19

1,2-Benzisoxazole-3-acetic acid, 5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• (5-hydroxy-benzo[d]isoxazol-3-yl)-acetic acid methyl ester
• 1,2-Benzisoxazole-3-acetic acid, 5-hydroxy-, ethyl ester
• Ethyl 2-(5-Hydroxybenzo[d]isoxazol-3-yl)acetate
• CID 119089951

• Inchi： 1S/C11H11NO4/c1-2-15-11(14)6-9-8-5-7(13)3-4-10(8)16-12-9/h3-5,13H,2,6H2,1H3
• InChI Key： WLMDQKJYKCAVJQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CC(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 383.5±27.0 °C(Predicted)
• pka: 8.45±0.40(Predicted)